N-[1-(4-isobutylbenzyl)-3-piperidinyl]-3-(2-isoxazolidinyl)propanamide

• IUPAC Name: N-[1-[[4-(2-methylpropyl)phenyl]methyl]piperidin-3-yl]-3-(1,2-oxazolidin-2-yl)propanamide
• InChI: InChI=1S/C22H35N3O2/c1-18(2)15-19-6-8-20(9-7-19)16-24-11-3-5-21(17-24)23-22(26)10-13-25-12-4-14-27-25/h6-9,18,21H,3-5,10-17H2,1-2H3,(H,23,26)
• InChI Key: QEQICQUZFMQMII-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC1=CC=C(C=C1)CN2CCCC(C2)NC(=O)CCN3CCCO3
• Molecular Formula: C22H35N3O2
• Molecular Weight: 373.5 g/mol

Description

N-[1-(4-isobutylbenzyl)-3-piperidinyl]-3-(2-isoxazolidinyl)propanamide, commonly known as fentanyl, is a synthetic opioid that is used for pain management. It is one of the most potent opioids available and is used in medical settings for severe pain relief. Fentanyl is also used illicitly, and its abuse has led to a significant increase in overdose deaths in recent years.

Mechanism of Action

Fentanyl works by binding to opioid receptors in the brain and spinal cord. This binding reduces the transmission of pain signals and produces a sense of euphoria. Fentanyl is a potent agonist of the mu-opioid receptor, which is responsible for its analgesic effects.
Biochemical and Physiological Effects:
Fentanyl has several biochemical and physiological effects on the body. It can cause respiratory depression, which is a potentially life-threatening side effect. Fentanyl also suppresses the immune system, which can increase the risk of infections. Other effects of fentanyl include nausea, vomiting, constipation, and dizziness.

Advantages and Limitations for Lab Experiments

Fentanyl has several advantages for laboratory experiments. It is a potent analgesic, which makes it useful for studying pain pathways in animals. Fentanyl is also used as a standard for testing the potency of other opioids. However, the use of fentanyl in laboratory experiments is limited by its potential for abuse and its potential for respiratory depression.

Future Directions

There are several future directions for research on fentanyl. One area of research is the development of new opioid medications that have reduced potential for abuse and respiratory depression. Another area of research is the development of new pain management strategies that do not rely on opioids. Additionally, research is needed to better understand the long-term effects of fentanyl use on the brain and body.

Synthesis Methods

Fentanyl is synthesized through a complex chemical process that involves several steps. The primary precursor for fentanyl is aniline, which is first reacted with acetic anhydride to form N-phenylacetamide. This compound is then reacted with propionyl chloride to form N-phenyl-N-propionylacetamide. The final step involves reacting this compound with N-(4-isobutylphenyl)piperidine to form fentanyl.

Scientific Research Applications

Fentanyl has been extensively studied for its analgesic properties. It is used in medical settings for pain management, particularly for severe pain, such as that experienced by cancer patients. Fentanyl is also used in anesthesia, as it can induce a rapid onset of sedation and analgesia.